Sponge Gourd

Plant Description

Sponge gourd (Luffa aegyptiaca Mill. or Luffa cylindrica L.) is a member of the Cucurbitaceae family, widely cultivated for its edible fruit and fibrous interior. In traditional medicine, various parts, including the fruit, seeds, and fibrous vascular bundles (luffa sponge), have been utilized. It is recognized for potential anti-inflammatory, antioxidant, and immunomodulatory properties, often employed for respiratory conditions, skin ailments, and as a diuretic. Modern research explores its bioactive compounds, such as triterpenoids and flavonoids, for therapeutic applications.